Cas no 289472-80-6 (N-(1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl-2-pyrazinecarboxamide)

N-(1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl-2-pyrazinecarboxamide structure
289472-80-6 structure
Product Name:N-(1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl-2-pyrazinecarboxamide
CAS No:289472-80-6
Molecular Formula:C14H14N4O2
Molecular Weight:270.28656
MDL:MFCD26743605
CID:1030962
PubChem ID:67121778

N-(1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl-2-pyrazinecarboxamide Properties

Names and Identifiers

    • (S)-N-(1-Amino-1-oxo-3-phenylpropan-2-yl)pyrazine-2-carboxamide
    • N-[(1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl]-2-pyrazinecarboxamide
    • N-[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]pyrazine-2-carboxamide
    • Bortezomib Impurity B
    • DTXSID80736476
    • UNII-N46QC2PY7V
    • 2-Pyrazinecarboxamide, N-((1S)-2-amino-2-oxo-1-(phenylmethyl)ethyl)-
    • N46QC2PY7V
    • AKOS016844897
    • 2-Pyrazinecarboxamide, N-[(1S)-2-amino-2-oxo-1-(phenylmethyl)ethyl]-
    • KTQJEBWLYWKXRA-NSHDSACASA-N
    • Nalpha-(Pyrazine-2-carbonyl)-L-phenylalaninamide
    • DB-224821
    • 2-Pyrazinecarboxamide, N-[(1S)-2-amino-2-oxo-1-(phenylmethyl)ethyl]-; N-[(1S)-2-Amino-1-benzyl-2-oxo-ethyl]pyrazine-2-carboxamide
    • N-[(1S)-2-Amino-1-benzyl-2-oxoethyl]pyrazine-2-carboxamide
    • Pyrazinecarboxamide, N-[(1S)-2-amino-2-oxo-1-(phenylmethyl)ethyl]-
    • SCHEMBL1688075
    • N-((1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl)-pyrazinecarboxamide, (-)-
    • N-((1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl)-pyrazinecarboxamide
    • Bortezomib (m3)
    • (2S)-3-PHENYL-2-(PYRAZIN-2-YLFORMAMIDO)PROPANAMIDE
    • J-017332
    • 289472-80-6
    • MDL: MFCD26743605
    • InChIKey: KTQJEBWLYWKXRA-NSHDSACASA-N
    • Inchi: InChI=1S/C14H14N4O2/c15-13(19)11(8-10-4-2-1-3-5-10)18-14(20)12-9-16-6-7-17-12/h1-7,9,11H,8H2,(H2,15,19)(H,18,20)/t11-/m0/s1
    • SMILES: NC([C@@H](NC(C1=CN=CC=N1)=O)CC2=CC=CC=C2)=O

Computed Properties

  • Exact Mass: 270.11167570g/mol
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 270.11167570g/mol
  • Heavy Atom Count: 20
  • Complexity: 342
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.3
  • Topological Polar Surface Area: 98Ų

Experimental Properties

  • Boiling Point: 619.4±55.0 °C at 760 mmHg
  • Melting Point: NA
  • Vapor Pressure: 0.0±1.8 mmHg at 25°C
  • Flash Point: 328.4±31.5 °C
  • Density: 1.3±0.1 g/cm3

N-(1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl-2-pyrazinecarboxamide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P002XMG-5mg
2-Pyrazinecarboxamide, N-[(1S)-2-amino-2-oxo-1-(phenylmethyl)ethyl]-
289472-80-6 ≥98%
5mg
$65.00 2024-05-06
A2B Chem LLC
AB36088-5mg
(S)-N-(1-Amino-1-oxo-3-phenylpropan-2-yl)pyrazine-2-carboxamide
289472-80-6 ≥98%
5mg
$24.00 2024-04-20
Alichem
A099002006-1g
(S)-N-(1-Amino-1-oxo-3-phenylpropan-2-yl)pyrazine-2-carboxamide
289472-80-6 95%
1g
$653.12 2023-09-02
Chemenu
CM276681-1g
(S)-N-(1-Amino-1-oxo-3-phenylpropan-2-yl)pyrazine-2-carboxamide
289472-80-6 95%+
1g
$1302
eNovation Chemicals LLC
D237575-500mg
(S)-N-(1-Amino-1-oxo-3-phenylpropan-2-yl)pyrazine-2-carboxamide
289472-80-6 96%
500mg
$390 2022-09-07
TRC
A622540-10mg
N-[(1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl]-2-pyrazinecarboxamide
289472-80-6
10mg
$ 121.00 2023-04-19
SHENG KE LU SI SHENG WU JI SHU
sc-480354-500 mg
N-[(1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl]-2-pyrazinecarboxamide,
289472-80-6
500MG
¥2,858.00 2023-07-10

N-(1S)-2-Amino-2-oxo-1-(phenylmethyl)ethyl-2-pyrazinecarboxamide Suppliers

Artis.bioche
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(CAS:289472-80-6)
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:289472-80-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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